Cas no 163135-99-7 (Paxanthone B)

• Product Name: Paxanthone B
• CAS No: 163135-99-7
• MF: C₂₃H₂₂O₆
• MW: 394.418051775708
• CID: 170566
• Update Time: 2024-03-01

Paxanthone B Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,2-a]xanthen-12(3H)-one,5,9,11-trihydroxy-3,3-dimethyl-8-(3-methyl-2-buten-1-yl)-
• Paxanthone B
• Pyrano[3,2-a]xanthen-12(3H)-one,5,9,11-trihydroxy-3,3-dimethyl-8-(3-methyl-2-butenyl)- (9CI)
• CID 101920414
• Pyrano[3,2-a]xanthen-12(3H)-one, 5,9,11-trihydroxy-3,3-dimethyl-8-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C23H22O6/c1-11(2)5-6-12-14(24)9-15(25)19-20(27)18-13-7-8-23(3,4)29-21(13)16(26)10-17(18)28-22(12)19/h5,7-10,24-26H,6H2,1-4H3
• InChI Key： MKDFLYYRVUXINI-UHFFFAOYSA-N
• SMILES： O1C2C(=CC3=C(C(C4C(=CC(=C(C/C=C(\C)/C)C=4O3)O)O)=O)C=2C=CC1(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 708
• Topological Polar Surface Area: 96.2
• XLogP3: 3.305

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 627.3±55.0 °C(Predicted)
• pka: 6.58±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 4-prenylated xanthones